Cas no 895843-93-3 (3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)propanamide)

• Product Name: 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)propanamide
• CAS No: 895843-93-3
• MF: C₁₉H₁₆ClN₃O₄S
• MW: 417.866042137146
• CID: 5423380
• Update Time: 2025-06-03

3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-oxo-1,3-benzoxazol-3-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)propanamide
• 3(2H)-Benzoxazolepropanamide, 5-chloro-N-(6-ethoxy-2-benzothiazolyl)-2-oxo-
• 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)propanamide

• Inchi： 1S/C19H16ClN3O4S/c1-2-26-12-4-5-13-16(10-12)28-18(21-13)22-17(24)7-8-23-14-9-11(20)3-6-15(14)27-19(23)25/h3-6,9-10H,2,7-8H2,1H3,(H,21,22,24)
• InChI Key： NAANFIYPWCYVGJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2N(CCC(NC2=NC3=CC=C(OCC)C=C3S2)=O)C1=O

Additional information on 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)propanamide

Compound CAS No. 895843-93-3: 3-(5-Chloro-2-Oxo-2,3-Dihydro-1,3-Benzoxazol-3-Yl)-N-(6-Ethoxy-1,3-Benzothiazol-2-Yl)Propanamide

Compound CAS No. 895843-93-3 is a highly specialized organic compound with the IUPAC name 3-(5-chloro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)propanamide. This compound belongs to the class of heterocyclic compounds, specifically featuring benzoxazole and benzothiazole moieties. The structure of this compound is characterized by a propanamide backbone connecting a substituted benzoxazole ring and a substituted benzothiazole ring. The presence of chlorine and ethoxy groups introduces additional functionality and potential for biological activity.

The synthesis of this compound involves a series of carefully designed organic reactions. The benzoxazole moiety is typically synthesized through the condensation of o-amino phenol derivatives with aldehydes or ketones under acidic conditions. Similarly, the benzothiazole ring is formed via the reaction of o-aminothiophenol with carbonyl compounds. The propanamide linker is introduced through amide bond formation, which can be achieved via coupling reagents such as EDC or DCC in the presence of a suitable base. The substitution patterns on the aromatic rings (chlorine at position 5 on the benzoxazole and ethoxy at position 6 on the benzothiazole) are critical for tuning the physicochemical properties and biological activity of the compound.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research has shown that analogs of this compound exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for treating conditions such as neurodegenerative diseases and cardiovascular disorders. The benzoxazole moiety is known to contribute significantly to these activities due to its ability to scavenge free radicals and inhibit key inflammatory pathways. Additionally, the ethoxy group on the benzothiazole ring enhances solubility and bioavailability, which are crucial for drug delivery.

In terms of pharmacokinetics, this compound demonstrates favorable absorption profiles in preclinical models. The presence of polar groups such as the amide bond and hydroxyl group (from the ethoxy substituent) facilitates membrane permeability while maintaining adequate solubility in aqueous environments. These properties are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects.

The structural uniqueness of this compound also makes it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). By modifying substituents on either the benzoxazole or benzothiazole rings, researchers can investigate how these changes influence biological activity. For example, replacing the chlorine atom with other halogens or electron-withdrawing groups may enhance or diminish specific pharmacological effects.

In conclusion, CAS No. 895843-93-based compounds represent a significant advancement in heterocyclic chemistry with promising applications in drug discovery. Their unique structural features and functional groups provide a foundation for developing novel therapeutics targeting a wide range of diseases. As research continues to uncover their full potential, these compounds are expected to play an increasingly important role in both academic and industrial settings.